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Compound of Interest

Compound Name: Glyphosate-13C,15N

Cat. No.: B1443869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of the

isotopically labeled herbicide Glyphosate-13C,15N. Intended for researchers in environmental

science, agriculture, and toxicology, this document details suppliers, product specifications, and

relevant experimental protocols for the use of this stable isotope-labeled standard in analytical

studies.

Introduction to Glyphosate-13C,15N
Glyphosate, a broad-spectrum systemic herbicide, functions by inhibiting the 5-

enolpyruvylshikimate-3-phosphate (EPSP) synthase, a key enzyme in the shikimate pathway.

[1][2][3] This pathway is crucial for the synthesis of aromatic amino acids in plants and some

microorganisms but is absent in animals, which explains its targeted herbicidal activity.[1][2]

The isotopically labeled form, Glyphosate-13C,15N, serves as an invaluable internal standard

for the accurate quantification of glyphosate residues in various matrices, including water, soil,

food products, and biological samples, using techniques such as liquid chromatography-

tandem mass spectrometry (LC-MS/MS).

Commercial Availability and Suppliers
Glyphosate-13C,15N is available from several specialized chemical suppliers. The products

are typically intended for research and development purposes only. The following table

summarizes the offerings from prominent vendors.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity/Isoto
pic
Enrichment

Available
Formats &
Sizes

LGC

Standards

Glyphosate-

13C,15N
285978-24-7

¹³C C₂ H₈ ¹⁵N

O₅ P
>95% (HPLC)

Neat; 1 mg, 5

mg, 10 mg

Sigma-

Aldrich

(Merck)

Glyphosate-

2-¹³C,¹⁵N
285978-24-7

HO₂C¹³CH₂¹⁵

NHCH₂PO₃H

₂

99 atom %

¹³C, 98 atom

% ¹⁵N

Neat; 10 mg

Glyphosate-

1,2-¹³C₂,¹⁵N

1185107-63-

4

¹³C₂CH₈¹⁵NO

₅P

≥98 atom %;

≥95% (CP)
Neat

Cambridge

Isotope

Laboratories,

Inc. (CIL)

Glyphosate

(2-¹³C, 99%;

¹⁵N, 98+%)

285978-24-7 C₃H₈NO₅P
Chemical

Purity: 96%

100 µg/mL in

Water; 1.2

mL

Glyphosate

(¹³C₃, 99%;

¹⁵N, 98%)

2412336-97-

9

¹³C₃H₈¹⁵NO₅

P

Chemical

Purity: 98%

100 µg/mL in

Water

Toronto

Research

Chemicals

(TRC)

Glyphosate-

13C,15N
285978-24-7

¹³C C₂ H₈ ¹⁵N

O₅ P
Not specified

Neat; 1 mg, 5

mg, 10 mg

Clearsynth
Glyphosate

13C 15N
285978-24-7 Not specified Not specified

Neat; Inquire

for stock

status

Clinivex
Glyphosate-

13C,15N
Not specified Not specified Not specified

Inquire for

details

Shanghai

Amole

Biotechnolog

y Co., Ltd.

Glyphosate-

13C,15N
Not specified Not specified Not specified

Inquire for

details

Shanghai

Yuanye Bio-

Glyphosate-

13C,15N

Not specified Not specified Not specified Inquire for

details
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Technology

Co., Ltd.

Experimental Protocols: Quantification of
Glyphosate in Environmental Samples
The use of Glyphosate-13C,15N as an internal standard is crucial for accurate and precise

quantification of glyphosate in complex matrices by correcting for matrix effects and variations

in instrument response. Below is a generalized methodology for the analysis of glyphosate in

water and honey samples using LC-MS/MS.

Sample Preparation
For Water Samples:

To a 10 mL water sample, add a known concentration of Glyphosate-13C,15N internal

standard solution.

Adjust the pH of the sample to 9.0 using a 5% borate buffer.

For derivatization (optional but common), add 9-fluorenylmethylchloroformate (FMOC-Cl)

and react to enhance chromatographic retention and sensitivity.

Proceed with online solid-phase extraction (SPE) for sample cleanup and concentration

before LC-MS/MS analysis.

For Honey Samples:

Weigh 1 gram of a homogenized honey sample into a centrifuge tube.

Add a known amount of Glyphosate-13C,15N internal standard.

Add water containing ethylenediaminetetraacetic acid disodium salt and acetic acid.

Shake vigorously for five minutes.

Centrifuge the sample.
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The supernatant can be directly injected for LC-MS/MS analysis without the need for

derivatization or concentration steps.

LC-MS/MS Analysis
Liquid Chromatography (LC): A mixed-mode, anion-exchange, or HILIC column is typically

used for the separation of the polar glyphosate molecule. The mobile phase often consists of

an aqueous buffer and an organic solvent like methanol or acetonitrile.

Tandem Mass Spectrometry (MS/MS): Detection is performed using a tandem mass

spectrometer operating in negative ion electrospray ionization (ESI-) mode. Multiple

Reaction Monitoring (MRM) is used for quantification, monitoring the transitions of the parent

to product ions for both native glyphosate and the Glyphosate-13C,15N internal standard.

Visualization of Glyphosate's Mechanism of Action
The following diagrams illustrate the shikimate pathway and the workflow for glyphosate

analysis.
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Shikimate Pathway and Glyphosate Inhibition

Shikimate Pathway

Inhibition by Glyphosate

Chorismate

Aromatic Amino Acids
(Tyrosine, Phenylalanine, Tryptophan)

Shikimate-3-phosphate

EPSP Synthase

Phosphoenolpyruvate

5-Enolpyruvylshikimate-
3-phosphate (EPSP)

Catalyzes reaction

Glyphosate
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Analytical Workflow for Glyphosate Quantification

1. Sample Collection
(Water, Soil, Food, etc.)

2. Spiking with
Glyphosate-13C,15N

3. Sample Preparation
(Extraction, Derivatization)

4. LC-MS/MS Analysis

5. Data Processing
(Quantification)

6. Results
(Glyphosate Concentration)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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